N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-fluoro-4-methoxybenzamide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, contributing to its high perplexity. More detailed information about its structure can be obtained from specialized databases .Chemical Reactions Analysis
The chemical reactions involving this compound are complex due to its structure. More detailed information about its reactions can be obtained from specialized databases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are complex due to its structure. More detailed information about its properties can be obtained from specialized databases .Scientific Research Applications
Identification of Metabolites and Transporter-Mediated Excretion
Research on closely related compounds has identified various metabolites in human urine, plasma, and feces, elucidating the role of renal and hepatic uptake transporters in their excretion. Such studies are pivotal for understanding the metabolism and elimination pathways of novel therapeutic agents, indicating a broader implication for the drug development process (Umehara et al., 2009).
Investigations into Antibacterial Properties
There has been deep investigation into derivatives of benzamides, including those with structural similarities to N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-fluoro-4-methoxybenzamide, for their antibacterial properties. Such compounds have shown the ability to interfere with bacterial cell division cycles by inhibiting key proteins, presenting a potential avenue for the development of new antibacterial drugs (Straniero et al., 2023).
Anticonvulsant and Benzodiazepine Receptor Agonism
The design, synthesis, and pharmacological evaluation of compounds structurally related to N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-fluoro-4-methoxybenzamide have revealed anticonvulsant activities. Such compounds exhibit essential functional groups for binding to benzodiazepine receptors, demonstrating the potential for new therapeutic agents in the management of convulsive disorders (Faizi et al., 2017).
Future Directions
A paper suggests that spirocyclic chroman derivatives, which may include compounds with similar structures to “N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-fluoro-4-methoxybenzamide”, could be a potential treatment for prostate cancer . This indicates that there may be future research directions in exploring the therapeutic potential of this compound.
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-3-fluoro-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O5/c1-20-10-3-2-8(6-9(10)14)12(18)15-4-5-16-11(17)7-21-13(16)19/h2-3,6H,4-5,7H2,1H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAZCTJKOCJIIHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCCN2C(=O)COC2=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-3-fluoro-4-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide](/img/structure/B2936743.png)
![2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide](/img/structure/B2936747.png)
![1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[(pyridin-2-yl)methyl]piperidine-3-carboxamide](/img/structure/B2936749.png)
![dimethyl 2-{[(1E)-(5-chloro-2-hydroxyphenyl)methylene]amino}terephthalate](/img/structure/B2936752.png)
![2-Chloro-N-[[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl]acetamide](/img/structure/B2936753.png)
![2,4-dichloro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide](/img/structure/B2936755.png)
![N-[2-(2-Chlorophenyl)-2-methoxyethyl]pyrido[2,3-d]pyrimidin-4-amine](/img/structure/B2936759.png)
![3-(ethylsulfanyl)-5H,6H,7H,8H-pyrimido[4,5-e][1,2,4]triazine-6,8-dione](/img/structure/B2936761.png)
![2-((5-(2-(1H-benzo[d]imidazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide](/img/structure/B2936764.png)